N-(4-acetylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-(4-acetylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C17H15NO4/c1-11(19)12-2-5-14(6-3-12)18-17(20)13-4-7-15-16(10-13)22-9-8-21-15/h2-7,10H,8-9H2,1H3,(H,18,20)
• InChI Key: LAZDJAZWMIFDKY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)C2=CC3=C(C=C2)OCCO3
• Molecular Formula: C17H15NO4
• Molecular Weight: 297.30 g/mol

Description

N-(4-acetylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide, commonly known as APDC, is a chemical compound that has been studied extensively for its potential applications in scientific research. APDC is a heterocyclic organic compound that contains both a benzodioxine ring and an amide group. It is a white crystalline powder that is soluble in organic solvents such as ethanol and dimethyl sulfoxide.

Mechanism of Action

The mechanism of action of APDC is not fully understood, but it is believed to involve the formation of stable complexes with metal ions, particularly copper. These complexes can then be analyzed using a variety of techniques, including UV-Vis spectroscopy and X-ray crystallography.
Biochemical and physiological effects:
As APDC is primarily used as a ligand for metal ions, it does not have any direct biochemical or physiological effects. However, its ability to form stable complexes with metal ions has led to its use in the analysis of copper in biological samples, which can have important implications for the diagnosis and treatment of copper-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of APDC is its ability to form stable complexes with metal ions, particularly copper. This has led to its use in a variety of laboratory experiments, including the analysis of copper in biological samples. However, one limitation of APDC is that it can be difficult to synthesize in large quantities, which can limit its use in some experiments.

Future Directions

There are several potential future directions for research involving APDC. One area of interest is the development of new methods for synthesizing APDC, which could increase its availability for use in laboratory experiments. Another area of interest is the development of new applications for APDC, particularly in the field of catalysis. Additionally, further research is needed to fully understand the mechanism of action of APDC and its potential applications in scientific research.

Synthesis Methods

APDC can be synthesized using a variety of methods, including the reaction of 4-acetylphenylhydrazine with 1,2-dihydroxybenzene, followed by acetylation and cyclization. Another method involves the reaction of 4-acetylphenylhydrazine with 1,2-dihydroxybenzene in the presence of a Lewis acid catalyst, such as aluminum chloride. Both methods have been shown to produce high yields of APDC.

Scientific Research Applications

APDC has been studied extensively for its potential applications in scientific research. One of the main areas of research has been its use as a ligand for metal ions, particularly copper. APDC has been shown to form stable complexes with copper ions, which has led to its use in the analysis of copper in biological samples. APDC has also been studied for its potential applications in catalysis, as well as in the synthesis of other organic compounds.